molecular formula C11H14O2 B1462980 2-Methyl-4-propoxybenzaldehyde CAS No. 883531-90-6

2-Methyl-4-propoxybenzaldehyde

Cat. No. B1462980
Key on ui cas rn: 883531-90-6
M. Wt: 178.23 g/mol
InChI Key: WGTVGFZUHDIYSW-UHFFFAOYSA-N
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Patent
US09315495B2

Procedure details

The compound was synthesized as in Example 87.1, using 4-hydroxy-2-methylbenzaldehyde (54.4 mg, 0.40 mmol) in place of 4-hydroxybenzaldehyde and 1-bromopropane (98 mg, 0.80 mmol) in place of 1-iodo-(3,3,3-trifluoro)propane to give 2-methyl-4-propoxybenzaldehyde (50 mg, 71%). Used without further characterization.
Quantity
54.4 mg
Type
reactant
Reaction Step One
Quantity
98 mg
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=[O:7])=[C:4]([CH3:10])[CH:3]=1.Br[CH2:12][CH2:13][CH3:14]>>[CH3:10][C:4]1[CH:3]=[C:2]([O:1][CH2:12][CH2:13][CH3:14])[CH:9]=[CH:8][C:5]=1[CH:6]=[O:7]

Inputs

Step One
Name
Quantity
54.4 mg
Type
reactant
Smiles
OC1=CC(=C(C=O)C=C1)C
Step Two
Name
Quantity
98 mg
Type
reactant
Smiles
BrCCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The compound was synthesized as in Example 87.1

Outcomes

Product
Name
Type
product
Smiles
CC1=C(C=O)C=CC(=C1)OCCC
Measurements
Type Value Analysis
AMOUNT: MASS 50 mg
YIELD: PERCENTYIELD 71%
YIELD: CALCULATEDPERCENTYIELD 70.1%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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